Cas no 1269530-75-7 (1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine)

• Product Name: 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine
• CAS No: 1269530-75-7
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 5187910
• Update Time: 2025-06-08

1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine
• 3-Allyl-5-(2-fluoro-phenyl)-2-methyl-3H-imidazol-4-ylamine

• Inchi： 1S/C13H14FN3/c1-3-8-17-9(2)16-12(13(17)15)10-6-4-5-7-11(10)14/h3-7H,1,8,15H2,2H3
• InChI Key： PBFCCCSTXRNNDY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(N)N(CC=C)C(C)=N1

Computed Properties

• Exact Mass: 231.117
• Monoisotopic Mass: 231.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine

Introduction to 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine (CAS No. 1269530-75-7)

1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine, identified by its CAS number 1269530-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural motif, combining an imidazole core with allyl and fluoroaryl substituents, which endows it with distinct chemical properties and potential biological activities. The compound's molecular structure, characterized by its allyl side chain and 2-fluorophenyl group, positions it as a promising candidate for further exploration in drug discovery and development.

The imidazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. In 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine, the presence of a fluorine atom at the para position of the phenyl ring introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. This modification is particularly relevant in modern drug design, where fluorine atoms are frequently incorporated to enhance metabolic stability, improve bioavailability, and alter pharmacokinetic profiles.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds. The allyl group in this compound not only contributes to its overall lipophilicity but also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. Such flexibility is crucial for optimizing lead compounds during the early stages of drug development, allowing researchers to fine-tune interactions with biological targets.

In the context of current pharmaceutical research, 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine has been investigated for its potential applications in treating various diseases. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The fluorophenyl moiety, in particular, has been associated with enhanced binding interactions in several therapeutic areas, including oncology and immunology. By leveraging the inherent properties of this scaffold, researchers aim to develop novel therapeutic agents that address unmet medical needs.

The synthesis of 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the allyl group necessitates careful handling to prevent unwanted side reactions, while the fluorination step demands specialized equipment to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore this compound further in preclinical studies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling compounds like 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine. This includes maintaining stringent quality control measures throughout the synthesis and purification process to guarantee consistency and safety. As interest in fluorinated heterocycles grows, so does the need for robust analytical techniques to characterize these complex molecules accurately.

The potential applications of 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, where fluorinated imidazoles can contribute to the development of advanced polymers and coatings with improved thermal stability and chemical resistance. Such interdisciplinary approaches highlight the versatility of this class of compounds and their broad impact on science and technology.

In conclusion, 1-Allyl-4-(2-fluorophenyl)-2-methyl-1H-imidazol-5-amine (CAS No. 1269530-75-7) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of an imidazole core with an allyl group and a fluorophenyl substituent makes it a valuable asset in drug discovery programs. As research continues to uncover new applications for this compound, it will undoubtedly play a significant role in shaping future advancements in pharmaceuticals and related fields.